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Abstract

This technical guide provides a comprehensive overview of 3,4-diethylhexane, a branched-
chain alkane. The document covers its fundamental chemical and physical properties, detailed
protocols for its chemical synthesis, and an analysis of its spectroscopic signatures. All
guantitative data is presented in structured tables for clarity and comparative analysis.
Furthermore, logical and experimental workflows are illustrated using Graphviz diagrams to
provide a clear visual representation of key processes. This guide is intended to serve as a
core reference for professionals in chemical research and development.

Core Chemical Identity and Properties

3,4-Diethylhexane is a saturated hydrocarbon and a structural isomer of decane.[1] Its
structure consists of a six-carbon hexane backbone with ethyl groups substituted at the third
and fourth carbon positions.[2] This branching influences its physical properties, such as boiling
and melting points, when compared to its straight-chain counterpart, n-decane.[1]

Chemical Identifiers
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Identifier Value

IUPAC Name 3,4-diethylhexane[1][3]

CAS Number 19398-77-7([3][4]

Molecular Formula C1oH22[4][5][6]

Molecular Weight 142.28 g/mol [3][5][6]

SMILES CCC(CC)C(CC)CC[3][5]

InChl Key VBZCRMTUDYIWIH-UHFFFAOY SA-N[3][4][5]

Physical and Chemical Properties

The physicochemical properties of 3,4-diethylhexane are summarized below. These properties
are critical for its application in various industrial and laboratory settings, including its use as a
solvent or a component in fuel and lubricants.[6]

Property Value

Melting Point -53.99 °C[6][7]

Boiling Point 162 °CI[6][7]

Density 0.75 g/cm3[6][7]
Refractive Index 1.4190 - 1.4210[6][7]
Vapor Pressure 2.81 mmHg at 25°CJ6]
Flash Point 85.8 °C[6]
Appearance Colorless liquid[6][7]

IUPAC Nomenclature Logic

The systematic name '3,4-diethylhexane' is derived following the IUPAC rules for naming
organic compounds. The process involves identifying the longest continuous carbon chain,
numbering it to give the substituents the lowest possible locants, and naming the substituents.
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Caption: Logical workflow for deriving the IUPAC name 3,4-diethylhexane.
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Synthesis of 3,4-Diethylhexane

While several synthetic routes can produce branched alkanes, specific high-yield protocols for

3,4-diethylhexane are not extensively documented. However, its synthesis can be reliably

achieved through established organometallic reactions. Below are detailed protocols for two

such methods.

Method 1: Synthesis via Wurtz Reaction

The Wurtz reaction is a coupling method where two alkyl halides react with sodium metal to

form a higher alkane.[8] For 3,4-diethylhexane, this involves the dimerization of a 3-

halopentane.

Experimental Protocol:

Apparatus Setup: Assemble a 250 mL three-necked round-bottom flask equipped with a
reflux condenser, a mechanical stirrer, and a dropping funnel. Ensure all glassware is flame-
dried and the system is maintained under an inert atmosphere (e.g., nitrogen or argon).

Reagent Preparation: Place sodium metal (4.6 g, 0.2 mol), cut into small pieces, into the
flask containing 100 mL of anhydrous diethyl ether.

Reaction Initiation: Add a solution of 3-bromopentane (30.2 g, 0.2 mol) in 50 mL of
anhydrous diethyl ether to the dropping funnel. Add a small amount (approx. 2 mL) of the 3-
bromopentane solution to the flask to initiate the reaction. The start of the reaction is
indicated by the solution turning cloudy.

Reaction Execution: Once initiated, add the remaining 3-bromopentane solution dropwise
over 1 hour while stirring vigorously. The heat generated should be sufficient to maintain a
gentle reflux of the ether.

Completion and Workup: After the addition is complete, continue to stir and reflux the mixture
for an additional 2 hours to ensure the reaction goes to completion.

Quenching: Cool the reaction mixture in an ice bath. Cautiously add ethanol dropwise to
decompose any unreacted sodium, followed by the slow addition of distilled water.
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o Extraction: Transfer the mixture to a separatory funnel. Separate the ether layer. Wash the
organic layer sequentially with 50 mL of water, 50 mL of 5% HCI, and finally 50 mL of brine.

» Drying and Purification: Dry the organic layer over anhydrous magnesium sulfate (MgSOa).
Filter the solution and remove the diethyl ether by rotary evaporation. The crude product is
then purified by fractional distillation to yield 3,4-diethylhexane.

Method 2: Synthesis via Grighard Reagent Coupling

This method involves the formation of a Grignard reagent from 3-halopentane, which then acts
as a nucleophile to attack another molecule of 3-halopentane. This is a versatile method for
forming C-C bonds.[9]
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Caption: Experimental workflow for the synthesis of 3,4-diethylhexane via Grignard coupling.
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Experimental Protocol:

o Apparatus Setup: Use the same flame-dried, inert-atmosphere setup as described for the
Wurtz reaction.

e Grignard Reagent Formation: Place magnesium turnings (2.9 g, 0.12 mol) in the flask with
50 mL of anhydrous diethyl ether. Add a solution of 3-bromopentane (15.1 g, 0.1 mol) in 40
mL of anhydrous diethyl ether to the dropping funnel. Add a small portion of the bromide
solution to initiate the reaction (a crystal of iodine can be added if initiation is slow). Once
started, add the remaining solution dropwise to maintain a steady reflux. After addition, reflux
for another 30 minutes to ensure complete formation of 3-pentylmagnesium bromide.

e Coupling Reaction: Cool the freshly prepared Grignard reagent to O °C in an ice bath.
Prepare a separate solution of 3-bromopentane (15.1 g, 0.1 mol) in 40 mL of anhydrous
diethyl ether and add it to the dropping funnel. Add this solution dropwise to the stirred
Grignard reagent over 1 hour.

o Completion and Workup: After the addition, allow the mixture to warm to room temperature
and then gently reflux for 2 hours.

e Quenching and Extraction: Cool the flask in an ice bath and slowly add 50 mL of saturated
agueous ammonium chloride (NH4Cl) solution to quench the reaction. Transfer the mixture to
a separatory funnel, separate the ether layer, and extract the agueous layer with an
additional 20 mL of diethyl ether.

e Washing and Drying: Combine the organic layers and wash with 50 mL of water, followed by
50 mL of brine. Dry the solution over anhydrous sodium sulfate (Na2S0Oa).

 Purification: Filter the drying agent and remove the solvent via rotary evaporation. Purify the
resulting crude liquid by fractional distillation to obtain pure 3,4-diethylhexane.

Spectroscopic and Analytical Data

Characterization of 3,4-diethylhexane relies on standard analytical techniques, including mass
spectrometry and NMR.

Spectroscopic Data Summary
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Technique Expected Data /| Observations

Molecular lon (M*): m/z 142. Key Fragments:
Mass Spec. (El) m/z 113 ([M-CzHs]*), 85 ([M-CaHo]*), 71, 57, 43,
29. The top peak is often observed at m/z 70.[1]

Complex overlapping signals in the alkane
region (approx. 0.8-1.4 ppm). Expected signals

1H NMR would include a triplet for the methyl protons (-
CHs) and multiplets for the methylene (-CH2-)
and methine (-CH-) protons.[10]

Expected signals for the four unique carbon

environments: one for the methyl carbons, two
13C NMR _

for the non-equivalent methylene carbons, and

one for the methine carbons.

Kovats Retention Index (Standard non-polar
column): ~937 - 954[1]

GC Retention Index

Applications and Safety
Industrial and Research Applications

Chemical Intermediate: Used as a starting material or intermediate for the synthesis of other

organic compounds.[6]

Fuel Component: Its properties as a branched alkane make it a potential component in fuel
formulations, such as gasoline.[6]

Lubricant Base Oil: Can be used in the production of lubricants.[6]

Solvent: Functions as a nonpolar solvent in various industrial processes.[6]

Safety and Handling

e Hazards: 3,4-Diethylhexane is a flammable liquid and vapor. It may be fatal if swallowed
and enters the airways (aspiration hazard).[3]
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» Handling: Handle with appropriate personal protective equipment (PPE), including safety
goggles, gloves, and a lab coat. Work in a well-ventilated area or a chemical fume hood.
Keep away from heat, sparks, and open flames.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area designated
for flammable liquids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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